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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance and characteristics of

guanidine nitrate (GN) and ammonium nitrate (AN) as oxidizers in propellant applications. The

information presented is collated from experimental data to assist researchers in the selection

and development of energetic materials.

Executive Summary
Guanidine nitrate and ammonium nitrate are both nitrogen-rich compounds utilized in

propellants, primarily for gas generation and as oxidizers in solid rocket motors. While

ammonium nitrate is widely used due to its low cost and availability, guanidine nitrate
presents distinct advantages, including a higher gas yield and lower flame temperature, making

it a subject of increasing interest. This guide delves into a comparative analysis of their key

performance metrics, thermal stability, and decomposition mechanisms, supported by

experimental data.

Performance Characteristics
The performance of a propellant is dictated by several key parameters, including specific

impulse (Isp), burn rate, and the products of combustion. The following tables summarize the

comparative performance data for guanidine nitrate and ammonium nitrate.
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Parameter
Guanidine Nitrate
(GN)

Ammonium Nitrate
(AN)

Key Differences &
Considerations

Specific Impulse (Isp)
Monopropellant Isp:

~177 s[1]

AN-based composite

propellants: ~210 s

(with fuel)[2]

GN can function as a

monopropellant. AN

requires a fuel and

typically exhibits a

higher Isp in

composite

formulations. The

addition of energetic

binders and metal

fuels significantly

impacts the final Isp of

AN propellants.

Burn Rate

Generally higher than

AN, can be modified

with additives.

Inherently low burn

rate, often requiring

catalysts (e.g., metal

oxides) for

enhancement.[2][3]

The lower burn rate of

AN can be

advantageous for

applications requiring

sustained thrust. GN's

higher intrinsic burn

rate is suitable for

rapid gas generation.

Flame Temperature
Low flame

temperature.[1]

Relatively low flame

temperature

compared to other

oxidizers like

ammonium

perchlorate.[4]

The lower flame

temperature of GN

reduces gun barrel

erosion and the

infrared signature of

the propellant

exhaust.

Gas Output High gas output.[1] Good gas generator.

Both are effective gas

generators, a key

attribute for

applications like

airbags and fire

suppression systems.
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Products of

Combustion

Primarily H₂O, N₂, and

C. Considered to

produce "cleaner"

combustion products.

[1]

N₂, H₂O, and oxygen

compounds. Generally

produces non-toxic

and non-corrosive

exhaust.[4]

Both are considered

to have more

environmentally

benign combustion

products compared to

chlorine-containing

oxidizers.

Sensitivity

Less explosive and

sensitive to moisture

compared to

ammonium nitrate.

Can be sensitive to

shock and friction, and

its performance is

affected by moisture

due to its hygroscopic

nature.

GN offers potential

safety advantages in

handling and storage.

Thermal Analysis and Stability
The thermal behavior of an energetic material is critical for its safety, storage, and performance.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are standard

techniques to evaluate these properties.
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Parameter Guanidine Nitrate (GN) Ammonium Nitrate (AN)

Decomposition Onset (DSC)

Higher onset temperature,

indicating greater thermal

stability.

Lower onset temperature.

Heat of Decomposition Higher heat of decomposition. Lower heat of decomposition.

Activation Energy (Ea) 191 - 199 kJ/mol[5][6]

Varies significantly with

formulation, but generally

lower than GN. For AN in a

double base propellant, the

addition of AN was found to

decrease the activation energy

of the nitrate esters from 134.5

kJ/mol to 118.84 kJ/mol.[7]

Decomposition Mechanism

Complex, multi-step

decomposition involving the

formation of nitroguanidine and

cyanamide intermediates.[6][8]

Primarily dissociates into

ammonia and nitric acid,

followed by a series of redox

reactions.[4]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results. Below are

outlines of standard protocols for key analytical techniques used in the characterization of

propellants.

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability, decomposition temperature, and mass loss

characteristics of the propellant samples.

Methodology:

A small, precisely weighed sample (typically 1-5 mg) of the propellant is placed in an

aluminum or ceramic crucible.[7][9]
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The crucible is placed in the DSC/TGA instrument.

The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range

(e.g., 30 °C to 500 °C) under a controlled atmosphere (typically an inert gas like nitrogen).[7]

[9]

The DSC measures the heat flow to or from the sample relative to a reference, identifying

endothermic and exothermic events such as melting and decomposition.

The TGA continuously measures the mass of the sample as a function of temperature,

indicating mass loss due to decomposition and volatilization.

Data analysis involves determining the onset temperature of decomposition, peak

exothermic temperatures, and the percentage of mass loss at different stages.

Strand Burner Test
Objective: To measure the linear burning rate of a propellant strand at various pressures.

Methodology:

A cylindrical strand of the propellant with known dimensions is prepared.[10][11] The lateral

surfaces are often coated with an inhibitor to ensure uniform, end-to-end burning.[1][11]

Fuse wires or thermocouples are inserted at precise, known distances along the strand.[1]

[10]

The strand is mounted vertically in a high-pressure vessel known as a strand burner.[10]

The vessel is pressurized with an inert gas, typically nitrogen, to the desired test pressure.

[11]

The top end of the propellant strand is ignited using a hot wire or another ignition source.[10]

As the propellant burns, the fuse wires are sequentially broken, or the thermocouples detect

the flame front. An electronic timer records the time interval between the signals from

consecutive wires/thermocouples.[10]
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The burning rate (r) is calculated by dividing the known distance between the sensors by the

measured time interval.

The experiment is repeated at various pressures to establish the burn rate law of the

propellant, often expressed by Vieille's law: r = aPⁿ, where 'a' is a constant and 'n' is the

pressure exponent.

Visualizations
Manufacturing Workflow: Guanidine Nitrate from
Ammonium Nitrate
The industrial production of guanidine nitrate often utilizes ammonium nitrate and urea or

dicyandiamide as starting materials. The following diagram illustrates a typical manufacturing

process.
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Click to download full resolution via product page

Caption: Production workflow for Guanidine Nitrate.

Thermal Decomposition Pathways
The thermal decomposition of guanidine nitrate and ammonium nitrate proceeds through

different chemical pathways, influencing their combustion behavior and final products.
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Caption: Thermal decomposition pathways of GN and AN.

Conclusion
Both guanidine nitrate and ammonium nitrate hold significant places in propellant technology.

Ammonium nitrate remains a cost-effective and widely used oxidizer, particularly in applications

where its low burn rate is acceptable or can be tailored with additives. Guanidine nitrate, on

the other hand, offers compelling advantages in terms of higher gas output, lower flame

temperature, and potentially enhanced safety characteristics. The choice between these two

materials will ultimately depend on the specific performance requirements, cost constraints,

and safety considerations of the intended application. Further research into composite
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propellants utilizing guanidine nitrate, potentially in combination with other energetic

materials, could unlock new performance capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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